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Compound of Interest

Compound Name:
Indole, 3-(3-

dimethylaminopropionyl)-

CAS No.: 24955-83-7

Cat. No.: B1265918

Get Quote

Role in Homotryptamine Synthesis and Serotonin
Receptor Modulation
Chemical Identity & Nomenclature
The compound formally indexed as Indole, 3-(3-dimethylaminopropionyl)- is a Mannich base

derivative of 3-acetylindole. It serves as a pivotal electrophilic building block for synthesizing

C3-functionalized indole alkaloids, particularly homotryptamines (3-aminopropyl-indoles), which

are homologous to the neurotransmitter serotonin and the psychedelic dimethyltryptamine

(DMT).
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Property Specification

Preferred IUPAC Name
3-(dimethylamino)-1-(1H-indol-3-yl)propan-1-

one

CAS Registry Number 24955-83-7

Molecular Formula

Molecular Weight 216.28 g/mol

SMILES CN(C)CCC(=O)c1c[nH]c2ccccc12

Key Functional Groups Indole (C3-substituted), Ketone, Tertiary Amine

Appearance Off-white to pale yellow crystalline solid

Melting Point 152–154 °C (typical for HCl salt)

Structural Analysis
The molecule features a 3-carbon acyl chain attached to the C3 position of the indole ring. The

terminal carbon of the propyl chain bears a dimethylamino group.[1] This structure is chemically

distinct from tryptamines (ethyl chain) and gramines (methyl chain), placing it in the

homotryptamine precursor class. The ketone functionality at C1' makes the adjacent methylene

protons acidic and susceptible to enolization, while the carbonyl itself is a target for asymmetric

reduction.

Synthetic Methodology
The industrial and laboratory standard for synthesizing 3-(3-dimethylaminopropionyl)indole is

the Mannich Reaction. This pathway utilizes 3-acetylindole as the nucleophile (via its enol form)

reacting with an iminium ion generated in situ from formaldehyde and dimethylamine.

Protocol: Mannich Synthesis from 3-Acetylindole
Reagents:

3-Acetylindole (1.0 eq)

Dimethylamine hydrochloride (1.2 eq)
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Paraformaldehyde (1.5 eq)

Solvent: Absolute Ethanol (EtOH) or Isopropanol

Catalyst: Conc. HCl (catalytic amount)

Step-by-Step Workflow:

Activation: In a round-bottom flask equipped with a reflux condenser, dissolve 3-acetylindole

in absolute ethanol.

Reagent Addition: Add dimethylamine hydrochloride and paraformaldehyde. Acidify slightly

with 2–3 drops of concentrated HCl to catalyze depolymerization of paraformaldehyde and

formation of the iminium species (

).

Reflux: Heat the mixture to reflux (

) for 12–24 hours. The reaction follows pseudo-first-order kinetics relative to the enol
concentration.

Precipitation: Upon completion (monitored by TLC, eluent DCM:MeOH 9:1), cool the solution

to

. The hydrochloride salt of the product often precipitates directly.

Purification: Filter the solid. Recrystallize from ethanol/acetone to yield the pure

hydrochloride salt. If the free base is required, treat the salt with 10%

and extract with ethyl acetate.

Reaction Mechanism Diagram
The following diagram illustrates the Mannich pathway and subsequent potential

transformations.
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Caption: Synthesis of 3-(3-dimethylaminopropionyl)indole via acid-catalyzed Mannich

condensation.

Applications in Drug Discovery
This compound is a versatile "divergent intermediate." Its ketone group allows researchers to

branch into two distinct classes of pharmacological agents.

A. Synthesis of Homotryptamines (Serotonin Analogs)
Reduction of the carbonyl group yields 3-(3-dimethylaminopropyl)indole.

Method: Wolff-Kishner reduction or catalytic hydrogenation (

) under acidic conditions.

Relevance: Homotryptamines exhibit altered binding profiles at 5-HT receptors compared to

tryptamines. The extended carbon chain increases lipophilicity and flexibility, often enhancing

affinity for 5-HT reuptake transporters (SERT) or specific receptor subtypes (e.g., 5-HT1A).

B. Chiral Amino-Alcohols
Asymmetric reduction of the ketone yields 1-(1H-indol-3-yl)-3-(dimethylamino)propan-1-ol.

Method: Corey-Bakshi-Shibata (CBS) reduction or transfer hydrogenation.

Relevance: These amino-alcohols are structural isosteres of Duloxetine and Fluoxetine

pharmacophores (where the indole replaces the naphthyl or phenyl rings). They serve as

scaffolds for developing novel SNRIs (Serotonin-Norepinephrine Reuptake Inhibitors).
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Downstream Transformation Logic
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Caption: Divergent synthesis pathways from the parent ketone intermediate.

Analytical Characterization
To ensure the integrity of the intermediate before proceeding to downstream synthesis, the

following analytical signatures must be verified.

Technique Expected Signature Interpretation

IR Spectroscopy

Conjugated ketone stretch

(lower than typical aliphatic

ketones due to indole

conjugation).

1H NMR (DMSO-d6) ppm (s, 6H) Dimethylamino methyl protons.

1H NMR (DMSO-d6)
and

ppm (t)

Methylene protons of the

propyl chain (

).

MS (ESI+) Protonated molecular ion.
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Safety & Handling
Hazard Classification: Irritant (Skin/Eye/Respiratory).

Storage: Store under inert atmosphere (Argon/Nitrogen) at

. The free base is prone to oxidation; the hydrochloride salt is stable.

Handling: Use a fume hood. The compound is a precursor to bioactive alkaloids; treat as a

potential pharmacological agent with unknown potency.

Incompatibility: Strong oxidizing agents. Avoid contact with strong bases which may induce

retro-Mannich reactions or elimination to the vinyl ketone (a potent alkylator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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